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Compound of Interest

Compound Name: 3-Methylcyclopentanone

Cat. No.: B121447

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 3-Methylcyclopentanone, a flammable liquid
commonly used in laboratory settings. Adherence to these procedures is critical for maintaining
a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Information

3-Methylcyclopentanone is classified as a flammable liquid and vapor.[1][2] Therefore, it is
crucial to handle this chemical in a well-ventilated area and away from sources of ignition such
as heat, sparks, and open flames.[2][3] When handling this substance, appropriate personal
protective equipment (PPE), including protective gloves, clothing, and eye/face protection,
must be worn.[2][4]

Quantitative Data

The following table summarizes the key physical and chemical properties of 3-
Methylcyclopentanone.
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Property Value

Molecular Formula CeH100[1]

Molecular Weight 98.14 g/mol [1][4]

Boiling Point 143-144 °C[4]

Density 0.914 g/mL at 25 °C[4]

Flash Point 37 °C (98.6 °F) - closed cup[4]
UN Number 1224[5]

Spill and Emergency Procedures

In the event of a spill, it is important to remove all sources of ignition and ventilate the area.[3]
The spill should be contained and cleaned up using an inert absorbent material such as sand,
silica gel, or universal binder.[3][6] Do not let the product enter drains. Contaminated absorbent
material should be collected in suitable, closed containers for disposal.[3]

In case of fire, use carbon dioxide (CO3), dry chemical, or alcohol-resistant foam to extinguish
the flames.[2]

Disposal Workflow

The proper disposal of 3-Methylcyclopentanone is a critical step in the laboratory workflow to
ensure safety and environmental protection. The following diagram outlines the logical steps for
its disposal.
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Start: Unused or Waste
3-Methylcyclopentanone

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Assess Waste Stream:
- Pure Chemical

Pure/Uncontaminated Waste

Collect in a designated,
properly labeled, sealed
hazardous waste container.

- Contaminated Material
- Empty Container

Contaminated Materials
(e.g., absorbent, glassware)

Collect in a designated,
properly labeled, sealed
hazardous waste container.

Empty Container

Triple rinse the container with a
suitable solvent. Collect rinsate
as hazardous waste.

Store waste container in a designated

flammable waste storage area,
away from ignition sources.

Arrange for pickup by an
approved hazardous waste
disposal service.

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 3-Methylcyclopentanone.
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Step-by-Step Disposal Protocol

o Waste Identification and Segregation:

o Unused or waste 3-Methylcyclopentanone should be collected in a dedicated, properly
labeled hazardous waste container.

o Materials contaminated with 3-Methylcyclopentanone, such as absorbent pads, gloves,
and glassware, must also be treated as hazardous waste and collected separately.

o Do not mix with other waste streams unless compatible.
o Container Management:

o Ensure the waste container is made of a material compatible with 3-
Methylcyclopentanone.

o The container must be kept tightly closed when not in use and stored in a cool, well-
ventilated area designated for flammable liquids.[2]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "3-Methylcyclopentanone”.

» Disposal Procedure:

o Disposal of 3-Methylcyclopentanone must be carried out by an approved waste disposal
plant.[2]

o lItis considered hazardous waste and must be disposed of in accordance with local, state,
and federal regulations.[3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the chemical waste.

o Empty Container Disposal:

o Empty containers may retain product residue (liquid and/or vapor) and can be dangerous.

[2]3]
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o Containers should be triple-rinsed with an appropriate solvent. The rinsate must be
collected and disposed of as hazardous waste.

o Once properly decontaminated, the container can be disposed of according to institutional
guidelines.

By following these procedures, you can ensure the safe and compliant disposal of 3-
Methylcyclopentanone, contributing to a secure and professional laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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